Cas no 19241-15-7 (2,5-Dimethylphenyl isothiocyanate)

2,5-Dimethylphenyl isothiocyanate structure

19241-15-7 structure

Product Name:2,5-Dimethylphenyl isothiocyanate

CAS No:19241-15-7

Molecular Formula:C₉H₉NS

Molecular Weight:163.23946

MDL:MFCD00046798

CID:173579

PubChem ID:140499

2,5-Dimethylphenyl isothiocyanate Properties

Names and Identifiers

- Benzene,2-isothiocyanato-1,4-dimethyl-
- 2-isothiocyanato-1,4-dimethylbenzene
- AKOS B016335
- ART-CHEM-BB B016335
- 2,5-DIMETHYLPHENYL ISOTHIOCYANATE
- 2,5-Dimethylisothiocyanatobenzene
- 2,5-Dimethylphenyl isothiocyate, 99%
- 2-Isothiocyanato-1,4-dimethylbenzene #
- 2,5-DIMETHYLPHENylisoTHIOCYANATE
- Benzene, 2-isothiocyanato-1,4-dimethyl-
- 2,5-xylyl isothiocyanate
- DTXSID30172825
- FT-0610472
- SCHEMBL191588
- MS-21996
- MFCD00046798
- AKOS000306180
- EN300-01226
- J-802057
- F0001-2332
- 2-isothiocyanato-1,4-dimethyl-benzene
- A813565
- 2,5-dimethylphenyl-isothiocyanate
- 19241-15-7
- A813554
- STK397852
- DTXCID2095316
- G64736
- DB-020130
- MDL： MFCD00046798
- InChIKey： RCBXZRJVMSWGAO-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NS/c1-7-3-4-8(2)9(5-7)10-6-11/h3-5H,1-2H3
- SMILES： CC1=CC(=C(C)C=C1)N=C=S

Computed Properties

Exact Mass: 163.04600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 163.046
Heavy Atom Count: 11
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 44.4A^2

Experimental Properties

LogP: 3.03770
PSA: 44.45000
Refractive Index: 1.554
Boiling Point: 120 °C
Flash Point: 121.2°C
Color/Form: Uncertain
Solubility: Uncertain
Density: 1.08

2,5-Dimethylphenyl isothiocyanate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002GE2-1g	Benzene, 2-isothiocyanato-1,4-dimethyl-	19241-15-7	97%	1g	$12.00	2024-06-17
A2B Chem LLC	AB13754-1g	2,5-Dimethylphenyl isothiocyanate	19241-15-7	98%	1g	$35.00	2024-04-20
Aaron	AR002GME-1g	Benzene, 2-isothiocyanato-1,4-dimethyl-	19241-15-7	97%	1g	$16.00	2025-01-21
abcr	AB226982-10 g	2,5-Dimethylphenyl isothiocyanate, 97%; .	19241-15-7	97%	10 g	€165.50	2023-07-20
Ambeed	A606082-1g	2,5-Dimethylphenylisothiocyanate	19241-15-7	97%	1g	$12.0	2025-02-24
Enamine	EN300-01226-0.05g	2-isothiocyanato-1,4-dimethylbenzene	19241-15-7	95.0%	0.05g	$19.0	2025-02-21
eNovation Chemicals LLC	Y1239278-1g	Benzene, 2-isothiocyanato-1,4-dimethyl-	19241-15-7	98%	1g	$65	2024-06-07
Fluorochem	002552-1g	2,5-Dimethylphenyl isothiocyanate	19241-15-7	98%	1g	￡10.00	2022-02-28
Life Chemicals	F0001-2332-0.25g	2,5-Dimethylphenyl isothiocyanate	19241-15-7	95%+	0.25g	$18.0	2023-09-07
Oakwood	002552-1g	2,5-Dimethylphenyl isothiocyanate	19241-15-7	98%	1g	$12.00	2024-07-19

2,5-Dimethylphenyl isothiocyanate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:19241-15-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:19241-15-7)2,5-Dimethylphenyl isothiocyanate

Purity:99%

Quantity:50g

Price($):293.0